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Compound of Interest

Compound Name: Bakkenolide B

Cat. No.: B103242

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide B is a sesquiterpenoid lactone isolated from the leaves and flower buds of
Petasites japonicus.[1][2] It has garnered significant interest within the scientific community for
its potent anti-inflammatory and anti-allergic properties.[1][3] This technical guide provides a
comprehensive overview of Bakkenolide B, including its chemical properties, biological
activities, and underlying mechanisms of action, with a focus on its potential as a therapeutic
agent. Detailed experimental protocols from key studies are provided to facilitate further
research and development.

Chemical Properties
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Property Value Reference
CAS Number 18455-98-6 [1]
Molecular Formula C22H3006

Molecular Weight 390.47 g/mol

[(2R,3R,3aR,4S,7S,7aR)-3-
acetyloxy-7,7a-dimethyl-4'-
methylidene-2'-

IUPAC Name oxospiro[3,3a,4,5,6,7-
hexahydro-1H-indene-2,3'-
oxolane]-4-yl] (Z2)-2-methylbut-

2-enoate

Synonyms Fukinolide, (-)-Bakkenolide B

Biological Activities and Mechanisms of Action

Bakkenolide B has demonstrated significant therapeutic potential in preclinical studies,
primarily through its modulation of inflammatory and allergic responses.

Anti-inflammatory and Anti-neuroinflammatory Effects

Bakkenolide B exhibits potent anti-inflammatory activity, particularly in the context of
neuroinflammation. In lipopolysaccharide (LPS)-stimulated microglial cells, Bakkenolide B has
been shown to significantly reduce the production of pro-inflammatory cytokines, including
interleukin (IL)-1p3, IL-6, IL-12, and tumor necrosis factor (TNF)-a. This effect is accompanied

by a reduction in reactive oxygen species (ROS) production.

The primary mechanism underlying these effects is the activation of the AMP-activated protein
kinase (AMPK) and the subsequent induction of the Nuclear factor erythroid 2-related factor 2

(Nrf2) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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